Cas no 885964-91-0 (3'-fluoro-4'-methoxy-[1,1'-biphenyl]-3-carbaldehyde)

• Product name: 3'-fluoro-4'-methoxy-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 885964-91-0
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD06858735
• CID: 712026

3'-fluoro-4'-methoxy-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,3'-fluoro-4'-methoxy-
• 3-(2,3-Dimethylphenyl)benzaldehyde
• 3'-fluoro-4'-methoxy-[1,1'-biphenyl]-3-carbaldehyde
• 3-(2,4-Dimethylphenyl)benzaldehyde
• 3-(2,5-Dimethylphenyl)benzaldehyde
• 3-(2-Cyano-4-(trifluoromethyl)phenyl)benzaldehyde
• 3-(2-Methoxy-4-(trifluoromethyl)phenyl)benzaldehyde
• 3-(2-Methoxy-5-(trifluoromethyl)phenyl)benzaldehyde
• 3-(2-Methyl-3-(trifluoromethyl)phenyl)benzaldehyde
• 3-(2-Nitro-4-(trifluoromethyl)phenyl)benzaldehyde

• MDL： MFCD06858735
• Inchi： 1S/C14H11FO2/c1-17-14-6-5-12(8-13(14)15)11-4-2-3-10(7-11)9-16/h2-9H,1H3
• InChI Key： DEAVYYJINQCYKI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(F)=C2)=CC=CC(C=O)=C1

Computed Properties

• Exact Mass: 210.10400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 374.5±37.0 °C(Predicted)
• PSA: 17.07000
• LogP: 3.78290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives